Cas no 1852171-97-1 (2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde)

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde is a bicyclic heteroaromatic compound featuring a fused azabicyclo[3.1.0]hexane core linked to a pyridine-3-carbaldehyde moiety. This structure confers unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The azabicyclo[3.1.0]hexane scaffold enhances rigidity and stereochemical control, while the pyridine-3-carbaldehyde group offers versatile functionalization potential. Its balanced lipophilicity and polarity improve solubility in common organic solvents, facilitating downstream modifications. The compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to act as a bifunctional building block. High purity and stability under standard conditions further enhance its utility in research and industrial applications.

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde structure

1852171-97-1 structure

Product Name:2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde

CAS No:1852171-97-1

MF:C₁₁H₁₂N₂O

MW:188.225782394409

CID:5743021

PubChem ID:131070144

Update Time:2025-05-27

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1852171-97-1
- 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde
- EN300-725827
- Inchi： 1S/C11H12N2O/c14-7-8-2-1-3-12-11(8)13-5-9-4-10(9)6-13/h1-3,7,9-10H,4-6H2
- InChI Key： OETWVGDRUYCPNQ-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CN=C1N1CC2CC2C1

Computed Properties

Exact Mass: 188.094963011g/mol
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 33.2Å²

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-725827-1.0g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde	1852171-97-1		1g	$0.0	2023-06-06

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Additional information on 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde

Exploring the Chemistry and Applications of 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde (CAS No. 1852171-97-1)

The compound 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde (CAS No. 1852171-97-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive azabicyclo[3.1.0]hexane scaffold, combined with a pyridine-3-carbaldehyde moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications as a pharmacophore in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases.

One of the key features of 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde is its rigid bicyclic structure, which enhances binding affinity to specific biological targets. This property aligns with the growing demand for small-molecule modulators in precision medicine. Recent studies highlight its role in the design of allosteric inhibitors and GPCR ligands, addressing current challenges in drug selectivity and off-target effects. The compound's aldehyde functional group also offers synthetic flexibility, enabling conjugation with amines or hydrazines to form Schiff bases or hydrazones, respectively.

In the context of AI-driven drug discovery, 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde has been featured in computational screening libraries due to its drug-like properties. Its molecular weight and lipophilicity fall within the optimal range for oral bioavailability, making it a candidate for lead optimization programs. Additionally, its structural novelty addresses the need for diverse chemical space exploration, a hot topic in machine learning-assisted chemistry.

From an industrial perspective, scalable synthesis routes for CAS No. 1852171-97-1 are under investigation to meet the demands of high-throughput screening (HTS) campaigns. Innovations in green chemistry, such as catalytic cyclization and microwave-assisted reactions, are being explored to improve yield and reduce waste. These advancements align with the pharmaceutical industry's shift toward sustainable synthesis practices.

Beyond therapeutics, 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde has potential applications in material science. Its ability to form stable complexes with transition metals could contribute to the development of organic semiconductors or catalysts for energy storage systems. This interdisciplinary relevance underscores its value in both academic and industrial research.

In summary, 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyridine-3-carbaldehyde represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug design to materials engineering—highlight the convergence of synthetic chemistry, computational modeling, and sustainability trends. As research progresses, this compound is poised to play a pivotal role in addressing unmet scientific and technological challenges.